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Ticket ID: DEG-VAC-DIST-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Status: Open Topic: Purification of Diethylene Glycol by Vacuum Distillation

Introduction

Welcome to the Advanced Separation Technologies Support Center. You have requested a
protocol for the purification of Diethylene Glycol (DEG). Commercial DEG often contains
water, ethylene glycol (EG), triethylene glycol (TEG), and oxidative decomposition products
(aldehydes/acids). Due to DEG's high boiling point (

at 1 atm) and its susceptibility to thermal decomposition near this temperature, vacuum
distillation is the mandatory method for purification.

This guide synthesizes standard laboratory protocols with industrial troubleshooting insights to
ensure you achieve high-purity (>99.5%) anhydrous DEG safely.

Module 1: Experimental Setup & Pre-Run Checklist

Before initiating the distillation, the apparatus must be configured to minimize pressure drop
and maximize separation efficiency.
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The Distillation Assembly (Visualization)

The following diagram illustrates the required vacuum train. Note the critical placement of the
cold trap to protect your pump from glycol contamination and the manometer for real-time
pressure monitoring.
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Figure 1: Vacuum distillation schematic.[1] The cold trap is essential to prevent glycol vapors
from fouling the vacuum pump oil.

Pre-Run Checklist

e Vacuum Integrity: The system must hold a stable vacuum (<10 mmHg) before heating. Leaks
will cause oxidation (yellowing) of the DEG.

¢ Stirring: Vigorous magnetic stirring is required to prevent "bumping" (superheating).

e Insulation: The column should be insulated (silvered vacuum jacket or glass wool) to
maintain adiabatic conditions.

Module 2: The Purification Protocol

Warning: DEG begins to decompose thermally at approximately ngcontent-ng-c3230145110=
_nghost-ng-c1768664871="" class="inline ng-star-inserted">

.[2] You must lower the pressure sufficiently to keep the pot temperature well below this
threshold.
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Step-by-Step Procedure

e Degassing:
o Charge the flask with commercial DEG.
o Apply vacuum gradually at room temperature to remove dissolved gases.

o Why? Dissolved oxygen promotes decomposition; rapid degassing at high heat causes
violent bumping.

o Water Removal (The Forerun):
o Heat the oil bath. The first fraction will be water (and potentially some Ethylene Glycol).[3]
o Observation: The temperature at the head will remain low (

) while water distills off.

o Action: Discard this fraction until the head temperature rises sharply.
e Main Fraction Collection:

o Adjust the vacuum to maintain a steady boil. Refer to the table below for target
temperatures.

o Collect the fraction that distills at a constant temperature (

).

o Target: Clear, viscous, colorless liquid.
e Shutdown:
o Remove heat source.[4]

o Allow the flask to cool under vacuum to
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o Backfill with dry nitrogen (do not use air/oxygen).

Pressure-Temperature Correlation Data

Use this table to determine your target head temperature based on your pump's capacity.

Approx.[1][2][5][4][€]

Pressure (mmHg) =2 | Notes
)
760 (Atm) 2450 Avoid: High risk of
m :

decomposition.

100 1750 Acceptable, but requires high

' bath temp.

Recommended operational

20 ~145.0
range.

10 ~134.0 Ideal for high purity.
Requires high-vacuum

1 ~100.0

equipment.

Module 3: Troubleshooting Center (FAQS)

Q1: My distillate is turning yellow. What is happening? A: Yellowing indicates oxidation or
thermal decomposition.

o Cause 1: Air leak in the system. Glycols oxidize rapidly to aldehydes at high temperatures.

o Cause 2: Pot temperature exceeded

e Fix: Check all grease joints. Increase vacuum depth to lower the boiling point. Ensure you
cool under nitrogen, not air.

Q2: The head temperature is fluctuating wildly. A: This suggests "bumping" or poor reflux
equilibrium.
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» Fix: Ensure vigorous stirring. If using a packed column, you may be flooding it (heating too
fast). Reduce bath temperature slightly.

Q3: | cannot separate Ethylene Glycol (EG) from DEG. A: EG (BP

) and DEG (BP
) have a
difference at atm, but this narrows under vacuum.

e Fix: Use a fractionating column (e.g., Vigreux or Rashig rings) rather than a simple still head.
Discard a larger "inter-fraction” between the low-boiling EG and the main DEG fraction.

Troubleshooting Logic Tree

Use this decision matrix to diagnose active distillation issues.

Problem Detected

Vacuum < 10mmHg?

N\

Action: Check Seals &
Grease Joints

Head Temp Stable?

/ O\

Action: Increase Stirring

o .
Distillate Yellow? or Add Capillary Bleed

L\

Action: Check for Leaks

Reduce Pot Temp Proceed with Collection
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Figure 2: Diagnostic logic for common vacuum distillation failures.

Module 4: Quality Control & Validation

Once collected, the purity of the DEG must be validated. Relying solely on boiling point is
insufficient.

o Refractive Index (RI):

o Standard: ngcontent-ng-c3230145110="" nghost-ng-c1768664871="" class="inline ng-
star-inserted">

2]

o Interpretation: Lower values usually indicate water contamination (

» Karl Fischer Titration:
o The gold standard for water content. Target
water.[4]
e Gas Chromatography (GC):

o Run on a polar column (e.g., PEG/Wax). This will separate EG, DEG, and TEG to confirm
the absence of homologous glycols.

References

e Armarego, W. L. F.Purification of Laboratory Chemicals. 8th Edition, Butterworth-Heinemann,
2017. (Standard reference for physical properties and purification protocols).

+ MEGlIobal.Diethylene Glycol Physical Properties. (Source for boiling point/pressure data
and decomposition thresholds).
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» National Center for Biotechnology Information.PubChem Compound Summary for CID 8117,
Diethylene glycol. (Safety and chemical structure data).

» University of Rochester, Dept. of Chemistry.Purification: Distillation at Reduced Pressures.
(General vacuum distillation protocols).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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